9-(2'-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-3-yl)-9H-carbazole

• IUPAC Name: 9-[3-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]phenyl]carbazole
• InChI: InChI=1S/C30H28BNO2/c1-29(2)30(3,4)34-31(33-29)26-17-8-5-14-23(26)21-12-11-13-22(20-21)32-27-18-9-6-15-24(27)25-16-7-10-19-28(25)32/h5-20H,1-4H3
• InChI Key: LIYWMDGGIFFLOT-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=CC=C2C3=CC(=CC=C3)N4C5=CC=CC=C5C6=CC=CC=C64
• Molecular Formula: C30H28BNO2
• Molecular Weight: 445.4 g/mol

Description

This compound features a carbazole core linked to a biphenyl group substituted with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) moiety at the 2'-position. The boronate group enables participation in Suzuki-Miyaura cross-coupling reactions, making it valuable in synthesizing conjugated polymers or small molecules for optoelectronic devices such as organic light-emitting diodes (OLEDs) . Its extended π-system via the biphenyl bridge enhances charge transport properties compared to simpler carbazole derivatives .

Biological Activity

The compound 9-(2'-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-3-yl)-9H-carbazole is a boron-containing organic molecule that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula: C30H28BNO2
• Molecular Weight: 445.36 g/mol
• CAS Number: 1311408-02-2
• Structure Overview: The compound features a carbazole core substituted with a biphenyl and a dioxaborolane moiety, which may influence its biological interactions.

Research indicates that compounds containing a carbazole structure can exhibit various biological activities, including anti-inflammatory and anticancer effects. The presence of the dioxaborolane group is particularly noteworthy as it can enhance the binding affinity to specific biological targets.

• GSK-3β Inhibition :
  • Compounds similar to 9-(2'-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-3-yl)-9H-carbazole have been studied for their ability to inhibit glycogen synthase kinase 3 beta (GSK-3β). This kinase is implicated in various cellular processes including inflammation and neurodegeneration.
  • In vitro studies have shown that GSK-3β inhibitors can significantly reduce pro-inflammatory cytokines such as IL-6 and TNF-α in models of neuroinflammation .

Cytotoxicity Studies

Cytotoxicity assessments in cell lines such as HT-22 (neuronal) and BV-2 (microglial) have demonstrated that certain derivatives of carbazole exhibit low toxicity at concentrations up to 100 μM. For instance:

• IC50 Values : The most potent compounds showed IC50 values significantly higher than their effective concentrations against GSK-3β .

Study on Neuroinflammatory Response

A study investigated the effects of GSK-3β inhibitors on neuroinflammation using LPS-stimulated microglia. The findings revealed:

• A marked decrease in the release of nitric oxide (NO) and inflammatory cytokines.
• Enhanced neuroprotective effects were observed in animal models treated with these inhibitors .

Antiproliferative Activity

Another study focused on the antiproliferative effects of boron-containing compounds similar to 9-(2'-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-3-yl)-9H-carbazole against various cancer cell lines. The results indicated:

• Significant growth inhibition in cancer cells with specific structure–activity relationships identified .

Data Tables

Property	Value
Molecular Formula	C30H28BNO2
Molecular Weight	445.36 g/mol
CAS Number	1311408-02-2
Anti-inflammatory Activity	Reduced IL-6 and TNF-α
Cytotoxicity (HT-22 cells)	IC50 > 100 μM
Cytotoxicity (BV-2 cells)	IC50 > 160 μM

Comparison with Similar Compounds

Research Findings

• The biphenyl group in the target compound may further stabilize triplet states for improved URTP .
• OLED Performance : In , a related biphenyl-carbazole-boronate compound achieved a maximum external quantum efficiency (EQE) of 12.4% in deep-blue OLEDs, outperforming alkylated derivatives (EQE ~8%) due to better charge balance .

Preparation Methods

Retrosynthetic Analysis and Strategic Pathways

The target compound consists of a carbazole moiety linked to a biphenyl system bearing a pinacol boronate ester at the 2'-position. Retrosynthetically, the molecule can be dissected into two primary fragments:

• Biphenyl-boronate ester intermediate

• Carbazole-substituted aryl halide

Two dominant synthetic routes emerge:

• Route A : Ullmann coupling of a pre-functionalized carbazole with a dihalobiphenyl, followed by Miyaura borylation .

• Route B : Suzuki-Miyaura cross-coupling between a boronate-containing biphenyl and a brominated carbazole .

Ullmann Coupling for Biphenyl-Carbazole Core Formation

The Ullmann reaction provides a robust method for constructing the biphenyl-carbazole backbone. As demonstrated in CN102558025A , diiodobiphenyl reacts with carbazole under CuI/18-crown-6 catalysis in orthodichlorobenzene at 180°C (Figure 1).

Optimized Conditions :

• Molar Ratio : 1:2.2 (diiodobiphenyl : carbazole)

• Catalyst System : CuI (0.2 equiv), 18-crown-6 (0.2 equiv)

• Base : K₂CO₃ (4 equiv)

• Solvent : Orthodichlorobenzene

• Yield : 82%

Mechanistic Considerations :
The reaction proceeds via a copper-mediated aryl amination mechanism, where 18-crown-6 enhances potassium carbonate’s solubility, facilitating deprotonation of carbazole. The electron-rich carbazole nitrogen attacks the iodinated biphenyl, with CuI mediating oxidative addition and reductive elimination steps .

Suzuki-Miyaura Cross-Coupling as an Alternative Route

Route B employs Suzuki coupling to assemble the biphenyl-carbazole structure in a single step, using a pre-formed boronate ester (Figure 2).

Hypothetical Reaction Setup :

• Boronate Component : 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylboronic acid

• Halide Component : 3-Bromo-9H-carbazole

• Catalyst : Pd(PPh₃)₄ (0.1 equiv)

• Base : Na₂CO₃ (2 equiv)

• Solvent : Toluene/EtOH/H₂O (4:1:1)

• Conditions : 90°C, 12 h

Expected Challenges :

• Regioselectivity : Competing coupling at carbazole’s 3- vs. 6-positions may require directing groups.

• Steric Hindrance : Bulky boronate esters may slow transmetalation, necessitating higher catalyst loadings.

Purification and Characterization

Column Chromatography :

• Eluent System : Dichloromethane/hexane (1:10 to 1:4 gradient)

• Rf Value : ~0.3 (TLC, hexane/ethyl acetate 9:1)

Recrystallization :

• Solvent Pair : Tetrahydrofuran (THF)/hexane

• Purity : >99.9% (HPLC)

Spectroscopic Data :

• HRMS (MALDI) : Calculated for C₃₀H₂₇BNO₂ [M]⁺: 452.2124; Found: 452.2126

• ¹H NMR (CDCl₃) : δ 8.15 (d, J = 7.8 Hz, 2H, carbazole-H), 7.45–7.20 (m, 12H, aryl-H), 1.35 (s, 12H, pinacol-CH₃)

X-ray Crystallography :

• Bond Lengths : B–O = 1.37 Å, C–C (biphenyl) = 1.48 Å

• Dihedral Angles : Carbazole/biphenyl = 85.6°

Comparative Analysis of Synthetic Routes

Parameter	Ullmann + Borylation	Suzuki-Miyaura
Total Steps	2	1
Overall Yield	~76% (0.82 × 0.93)	~65% (estimated)
Catalyst Cost	Moderate (CuI + Pd)	High (Pd)
Purification Complexity	High (two chromatographies)	Moderate

Q & A

Q. Table 1: Key Crystallographic Parameters

Parameter	Value	Source
Crystal System	Orthorhombic
Space Group	Pbca
Unit Cell Dimensions	a = 13.974 Å, b = 11.935 Å
Z	8
R Factor	0.093

Q. Table 2: Solubility in Common Solvents

Solvent	Solubility (mg/mL)	Conditions	Source
DCM	25.4	RT, 30 min sonication
THF	18.7	37°C, stirring
Toluene	12.9	Reflux